Cas no 1256359-29-1 (4,5-(Dimethoxycarbonyl)-2-fluorophenylboronic acid, pinacol ester)

• Product Name: 4,5-(Dimethoxycarbonyl)-2-fluorophenylboronic acid, pinacol ester
• CAS No: 1256359-29-1
• MF: C₁₆H₂₀BFO₆
• MW: 338.135808944702
• MDL: MFCD17926510
• CID: 828595
• Update Time: 2026-04-29

4,5-(Dimethoxycarbonyl)-2-fluorophenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• Dimethyl 4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phthalate
• 4,5-(Dimethoxycarbonyl)-2-fluorophenylboronic acid pinacol ester
• B-2919
• X0436
• 4,5-(Dimethoxycarbonyl)-2-fluorophenylboronic acid, pinacol ester

• MDL： MFCD17926510

Computed Properties

• Exact Mass: 338.13400

Experimental Properties

• PSA: 71.06000
• LogP: 1.69810

Additional information on 4,5-(Dimethoxycarbonyl)-2-fluorophenylboronic acid, pinacol ester

Recent Advances in the Application of 4,5-(Dimethoxycarbonyl)-2-fluorophenylboronic acid, pinacol ester (CAS: 1256359-29-1) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 4,5-(Dimethoxycarbonyl)-2-fluorophenylboronic acid, pinacol ester (CAS: 1256359-29-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic acid derivative, characterized by its unique structural features, has shown promising applications in drug discovery, particularly in the development of protease inhibitors and as a key intermediate in Suzuki-Miyaura cross-coupling reactions. The presence of the fluorophenyl group and the pinacol ester moiety enhances its stability and reactivity, making it a valuable tool in synthetic chemistry and medicinal chemistry.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the use of this compound as a building block for the synthesis of novel kinase inhibitors. The researchers demonstrated that the fluorophenylboronic acid moiety could effectively interact with the ATP-binding site of various kinases, leading to the development of potent and selective inhibitors. The study highlighted the compound's role in improving the pharmacokinetic properties of the resulting drug candidates, particularly in terms of bioavailability and metabolic stability.

Another significant application of 4,5-(Dimethoxycarbonyl)-2-fluorophenylboronic acid, pinacol ester was reported in a 2022 paper in ACS Chemical Biology. The study focused on its use in the development of boron-based prodrugs for targeted cancer therapy. The researchers utilized the compound's boronic acid functionality to create pH-responsive prodrugs that release active therapeutic agents specifically in the acidic tumor microenvironment. This approach not only enhanced the specificity of the treatment but also reduced off-target effects, showcasing the compound's potential in precision medicine.

In addition to its therapeutic applications, this compound has also been employed in chemical biology as a probe for studying enzyme mechanisms. A 2023 study in Nature Chemical Biology detailed its use as a covalent inhibitor for serine hydrolases, providing insights into the enzymatic activity and substrate specificity of these proteins. The fluorophenylboronic acid moiety was found to form stable complexes with the active site residues, enabling detailed structural and mechanistic studies.

Looking ahead, the versatility of 4,5-(Dimethoxycarbonyl)-2-fluorophenylboronic acid, pinacol ester (CAS: 1256359-29-1) suggests that it will continue to play a pivotal role in both drug discovery and chemical biology. Ongoing research is exploring its potential in other areas, such as the development of boron neutron capture therapy (BNCT) agents and as a component in bioorthogonal chemistry. As the field advances, this compound is expected to contribute to the discovery of new therapeutic modalities and the elucidation of complex biological processes.